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Compound of Interest

Compound Name:

4-

[(Dimethylamino)methyl]benzaldeh

yde

Cat. No.: B1218930 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the specific compound 4-
[(Dimethylamino)methyl]benzaldehyde is limited in publicly available scientific literature. The

majority of available data pertains to the isomeric compound, 4-(Dimethylamino)benzaldehyde.

This guide provides the available information on 4-[(Dimethylamino)methyl]benzaldehyde
and, for comparative and informational purposes, includes a comprehensive overview of the

well-characterized isomer, 4-(Dimethylamino)benzaldehyde, with clear distinctions made

between the two compounds.

4-[(Dimethylamino)methyl]benzaldehyde: Core
Chemical Properties
Precise experimental data for 4-[(Dimethylamino)methyl]benzaldehyde is not extensively

documented. The following information is based on data from chemical suppliers.
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Property Value

Molecular Formula C₁₀H₁₃NO

Molecular Weight 163.22 g/mol

Physical Form Liquid

Purity Typically ≥97%

CAS Number 36874-95-0

Reactivity of 4-
[(Dimethylamino)methyl]benzaldehyde
Detailed studies on the reactivity of 4-[(Dimethylamino)methyl]benzaldehyde are not readily

available. However, its structure, containing a benzaldehyde group and a tertiary amine,

suggests it would undergo reactions characteristic of these functional groups.

Aldehyde Group Reactivity: The aldehyde functional group is expected to be the primary site

of reactivity. It can undergo nucleophilic addition reactions, oxidation to a carboxylic acid, and

reduction to an alcohol. It would likely participate in condensation reactions with amines to

form Schiff bases and in reactions such as the Wittig reaction to form alkenes.

Tertiary Amine Reactivity: The dimethylamino group, being a tertiary amine, is generally

unreactive in many conditions but can act as a base or a nucleophile. The methylene bridge

between the amine and the aromatic ring isolates the amine electronically from the aldehyde,

meaning it will not have the same electron-donating resonance effect seen in its isomer, 4-

(dimethylamino)benzaldehyde.

Comparative Analysis: 4-
(Dimethylamino)benzaldehyde
To provide a more comprehensive understanding and to highlight the distinct nature of the

requested compound, this section details the well-documented properties and reactivity of its

isomer, 4-(Dimethylamino)benzaldehyde (CAS Number: 100-10-7).
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Chemical Properties of 4-(Dimethylamino)benzaldehyde
Property Value

Molecular Formula C₉H₁₁NO

Molecular Weight 149.19 g/mol

Physical Form Yellow to brown crystalline powder

Melting Point 72-75 °C

Boiling Point 176-177 °C at 17 mmHg

Solubility

Generally soluble in organic solvents like

ethanol, acetone, and chloroform; limited

solubility in water.

Reactivity and Synthetic Applications of 4-
(Dimethylamino)benzaldehyde
The direct attachment of the strong electron-donating dimethylamino group to the aromatic ring

significantly influences the reactivity of the aldehyde group in 4-(Dimethylamino)benzaldehyde,

making it a versatile reagent in organic synthesis.

Condensation Reactions: It readily undergoes condensation reactions with primary amines

and compounds containing active methylene groups. A notable application is in the synthesis

of Schiff bases.

Ehrlich's Reagent: It is the key component of Ehrlich's reagent, used for the detection of

indoles, and Kovac's reagent, for the detection of indole production by microorganisms. The

electrophilic aldehyde reacts with the electron-rich C2 position of the indole ring to produce a

colored adduct.

Dye Synthesis: 4-(Dimethylamino)benzaldehyde is a crucial precursor in the synthesis of

various dyes and pigments, including stilbene and triphenylmethane dyes.

Experimental Protocols for 4-
(Dimethylamino)benzaldehyde
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Synthesis of 4-(Dimethylamino)benzaldehyde via the Vilsmeier-Haack Reaction

This common method involves the formylation of N,N-dimethylaniline.

Procedure:

Phosphorus oxychloride (POCl₃) is slowly added to cooled N,N-dimethylformamide (DMF)

to form the Vilsmeier reagent.

N,N-dimethylaniline is then added dropwise to the Vilsmeier reagent.

The reaction mixture is heated to promote the formylation reaction.

The reaction is quenched with ice water and neutralized with a base (e.g., sodium

hydroxide) to precipitate the product.

The crude product is then purified by filtration and washing.

Caption: Vilsmeier-Haack synthesis of 4-(Dimethylamino)benzaldehyde.

Schiff Base Formation

A general procedure for the reaction of 4-(Dimethylamino)benzaldehyde with a primary amine.

Procedure:

Equimolar amounts of 4-(Dimethylamino)benzaldehyde and a primary amine are dissolved

in a suitable solvent, such as ethanol or methanol.

A catalytic amount of acid (e.g., acetic acid) is often added.

The mixture is heated under reflux for a specified period.

The resulting Schiff base often precipitates upon cooling and can be isolated by filtration.

To cite this document: BenchChem. [An In-depth Technical Guide to 4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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